5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 5-[(4-chlorophenyl)methyl]-2-(4-ethylpiperazin-1-yl)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H23ClN4O/c1-3-22-8-10-23(11-9-22)18-20-13(2)16(17(24)21-18)12-14-4-6-15(19)7-5-14/h4-7H,3,8-12H2,1-2H3,(H,20,21,24)
• InChI Key: CTTBEOVFCNTDKJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC(=C(C(=O)N2)CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C18H23ClN4O
• Molecular Weight: 346.9 g/mol

Description

5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone is a chemical compound that belongs to the class of pyrimidinones. It has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone is not fully understood. However, studies have shown that it interacts with specific proteins and enzymes in cells, leading to the inhibition of their activity. This inhibition can result in various physiological effects, including the suppression of cancer cell growth and the inhibition of bacterial growth.
Biochemical and Physiological Effects
Studies have shown that 5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone has various biochemical and physiological effects. It has been shown to suppress cancer cell growth by inhibiting the activity of specific enzymes involved in cell proliferation. It has also been shown to inhibit bacterial growth by disrupting the bacterial membrane structure. Additionally, it has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone in lab experiments is its high potency. It has been shown to be effective at low concentrations, making it a cost-effective tool for research. Additionally, it has a relatively low toxicity profile, making it a safer alternative to other compounds with similar applications.
One of the limitations of using 5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone in lab experiments is its limited solubility in water. This can make it difficult to administer in certain experimental settings. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the research and development of 5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone. One potential direction is the development of new drugs for the treatment of cancer and bacterial infections. Another direction is the use of this compound as a tool in molecular biology research for the identification of protein-protein interactions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields.
Conclusion
In conclusion, 5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications of this compound in various fields.

Synthesis Methods

The synthesis of 5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone involves the reaction of 4-chlorobenzylamine and ethyl-4-piperazinecarboxylate with 2,6-dimethyl-4-chloro-5-formylpyridine. This reaction takes place in the presence of a base and a solvent. The resulting product is then purified through recrystallization or chromatography.

Scientific Research Applications

5-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)-6-methyl-4(3H)-pyrimidinone has been extensively studied for its potential applications in various fields. It has been used in the development of drugs for the treatment of various diseases such as cancer and bacterial infections. It has also been used as a tool in molecular biology research for the identification of protein-protein interactions.